Cas no 788-10-3 (Benzenamine, N-(3-chlorophenyl)-3-(trifluoromethyl)-)

Benzenamine, N-(3-chlorophenyl)-3-(trifluoromethyl)- structure
788-10-3 structure
Product Name:Benzenamine, N-(3-chlorophenyl)-3-(trifluoromethyl)-
CAS No:788-10-3
MF:C13H9ClF3N
MW:271.665472745895
CID:533844
PubChem ID:71402988
Update Time:2025-04-19

Benzenamine, N-(3-chlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-(3-chlorophenyl)-3-(trifluoromethyl)-
    • N-(3-chlorophenyl)-3-(trifluoromethyl)aniline
    • DTXSID50823928
    • OHVHTCIYZJYGAZ-UHFFFAOYSA-N
    • 3-Chloro-N-[3-(trifluoromethyl)phenyl]aniline
    • 788-10-3
    • Inchi: 1S/C13H9ClF3N/c14-10-4-2-6-12(8-10)18-11-5-1-3-9(7-11)13(15,16)17/h1-8,18H
    • InChI Key: OHVHTCIYZJYGAZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 271.03767
  • Monoisotopic Mass: 271.0375615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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